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Compound of Interest

Compound Name: (S)-Timolol-d9 (maleate)

Cat. No.: B12423472

Get Quote

Executive Summary
(S)-Timolol-d9 (maleate) is the stable isotope-labeled analog of the non-selective beta-

adrenergic antagonist Timolol. In modern pharmaceutical research, it serves as the definitive

Internal Standard (IS) for the quantification of Timolol in biological matrices (plasma, urine,

aqueous humor) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide delineates the physicochemical properties, specific analytical applications, and

validated protocols for utilizing (S)-Timolol-d9 (maleate) to eliminate ionization variability and

matrix effects, ensuring data integrity in pharmacokinetic (PK) and therapeutic drug monitoring

(TDM) studies.

Chemical Profile & Properties[1][2][3][4][5][6]
The "d9" designation refers to the substitution of nine hydrogen atoms with deuterium,

specifically on the tert-butyl group. This placement is strategic: it is chemically stable and

located on a moiety that undergoes specific fragmentation, aiding in mass spectral

identification.
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Property Specification

Chemical Name
(S)-1-(tert-Butyl-d9-amino)-3-[(4-morpholino-

1,2,5-thiadiazol-3-yl)oxy]-2-propanol maleate

CAS Number
1330261-26-5 (Free base generic ref: 26921-17-

5 for unlabeled)

Molecular Formula
C₁₃H₁₅D₉N₄O₃S[1][2][3][4][5][6][7][8][9][10][11] ·

C₄H₄O₄

Molecular Weight 441.56 g/mol (Salt) / 325.48 g/mol (Free Base)

Isotopic Purity ≥ 99% deuterated forms (d9)

Solubility
Soluble in Methanol, DMSO, Water; Sparingly

soluble in Chloroform

Appearance White to off-white solid

Storage -20°C, hygroscopic, protect from light

Structural Causality in Analysis
The substitution of the tert-butyl hydrogens with deuterium increases the precursor mass by +9

Da (from m/z 317 to 326). Because the physicochemical properties (pKa, logP) of the

deuterated analog are virtually identical to the analyte, (S)-Timolol-d9 co-elutes with Timolol.

This co-elution is critical: it ensures that the IS experiences the exact same matrix suppression

or enhancement events as the analyte at the electrospray ionization (ESI) source, providing a

near-perfect correction factor.

Core Application: LC-MS/MS Internal Standard[10]
[11]
Mechanistic Role
In quantitative bioanalysis, external calibration often fails due to "matrix effects"—unseen

components in plasma or urine that compete for ionization energy. (S)-Timolol-d9 acts as a

surrogate normalizer.
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Extraction Efficiency: Corrects for loss of analyte during Liquid-Liquid Extraction (LLE) or

Solid Phase Extraction (SPE).

Ionization Normalization: If phospholipids in a patient sample suppress the Timolol signal by

40%, the Timolol-d9 signal is also suppressed by 40%. The ratio of Analyte/IS remains

constant, preserving accuracy.

Mass Spectrometry Transitions (MRM)
The selection of Multiple Reaction Monitoring (MRM) transitions is pivotal. The fragmentation of

Timolol typically involves the loss of the tert-butyl amine side chain or the cleavage of the ether

linkage.

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Transition
Type

Structural
Logic

Timolol 317.2 261.0 Quantifier
Loss of t-butyl

group (C₄H₈)

Timolol 317.2 74.1 Qualifier

Formation of t-

butyl-amine

fragment

Timolol-d9 326.2 261.0 Quantifier

Loss of d9-t-butyl

group (Neutral

loss of C₄D₉ is

mass shifted,

fragment is

identical)

Timolol-d9 326.2 83.1 Qualifier

Formation of d9-

t-butyl-amine

fragment (+9 Da

shift)
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Critical Note: For the Quantifier transition (326.2 → 261.0), the product ion is identical to the

unlabeled analyte. This is acceptable because the precursor ions (317 vs. 326) are resolved by

the first quadrupole (Q1). However, ensure Q1 resolution is set to "Unit" or tighter to prevent

isotopic overlap.

Validated Experimental Protocol
Reagent Preparation

Stock Solution (1 mg/mL): Dissolve 1.0 mg of (S)-Timolol-d9 (maleate) in 1.0 mL of

Methanol. Store at -80°C.

Working IS Solution (100 ng/mL): Dilute Stock 1:10,000 in 50:50 Methanol:Water. Prepare

fresh daily.

Sample Extraction (Liquid-Liquid Extraction)
This protocol is optimized for human plasma.

Aliquot: Transfer 100 µL of plasma into a 1.5 mL Eppendorf tube.

Spike: Add 20 µL of Working IS Solution (100 ng/mL) to all samples, standards, and QCs.

Vortex for 10 sec.

Basify: Add 50 µL of 0.1 M NaOH (Timolol is basic; high pH suppresses ionization, driving it

into the organic phase).

Extract: Add 500 µL of Ethyl Acetate:Hexane (80:20 v/v).

Agitate: Vortex vigorously for 5 minutes or shake on a plate shaker.

Separate: Centrifuge at 10,000 x g for 5 minutes at 4°C.
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Evaporate: Transfer the supernatant (organic layer) to a clean glass tube and evaporate to

dryness under nitrogen at 40°C.

Reconstitute: Dissolve residue in 100 µL of Mobile Phase (see below). Vortex and transfer to

LC vial.

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water (provides protons for [M+H]+).

Mobile Phase B: Acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient:

0.0 min: 10% B[7]

3.0 min: 90% B

3.5 min: 90% B

3.6 min: 10% B (Re-equilibration)

Visualizing the Bioanalytical Workflow
The following diagram illustrates the logical flow of the Stable Isotope Dilution (SID) method,

highlighting where the d9-standard corrects for error.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Timolol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Phase

Processing Phase Analytical Phase
Biological Sample

(Plasma/Urine)

Spiking & Mixing
(Homogenization)

(S)-Timolol-d9
(Internal Standard)

Fixed Conc.

Extraction (LLE/SPE)
(Removes Proteins)

Equilibrium Reconstitution
(Mobile Phase)

LC Separation
(Co-elution of d0/d9)

ESI Source
(Ionization)

Matrix Effects
Occur Here MS/MS Detection

(MRM Mode)

Matrix Suppression
affects d0 and d9 equally

Quantification
(Ratio: Area_d0 / Area_d9)

Data Processing

Click to download full resolution via product page

Caption: Workflow demonstrating the error-correction mechanism of (S)-Timolol-d9. By spiking

the isotope early, any loss during extraction or suppression during ionization is mathematically

canceled out in the final ratio calculation.

Metabolic & Safety Considerations
Metabolic Stability (In Vitro)
While (S)-Timolol-d9 is primarily an analytical tool, researchers studying metabolism should

note that the deuterium label is on the tert-butyl group.

CYP2D6 Substrate: Timolol is extensively metabolized by CYP2D6.[7][11][12][13][14] The

primary metabolic pathways are:

Morpholine ring oxidation (hydroxylation).

Cleavage of the morpholino-thiadiazole ether linkage.

Kinetic Isotope Effect (KIE): Since the tert-butyl group is generally stable and not the site of

primary metabolic attack, (S)-Timolol-d9 exhibits negligible KIE. This confirms its suitability

as an Internal Standard, as it will not differentially accumulate compared to the analyte

during sample processing steps that might mimic metabolic degradation (e.g., benchtop

stability in plasma).
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Safety Handling
Potency: As a beta-blocker, Timolol is potent. The d9 variant shares this pharmacological

activity.

Precautions: Handle in a fume hood. Avoid inhalation of powder.

Toxicity: Oral LD50 (rat) is ~1000 mg/kg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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and industry.
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